Cas no 153277-11-3 (4-(2-phenoxyphenyl)-1H-imidazole)

• Product Name: 4-(2-phenoxyphenyl)-1H-imidazole
• CAS No: 153277-11-3
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 6206120
• PubChem ID: 54354412
• Update Time: 2025-05-23

4-(2-phenoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-phenoxyphenyl)-1H-imidazole
• 153277-11-3
• EN300-1863622

• Inchi： 1S/C15H12N2O/c1-2-6-12(7-3-1)18-15-9-5-4-8-13(15)14-10-16-11-17-14/h1-11H,(H,16,17)
• InChI Key： VXDRXOPFOZEUDB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC=C1C1=CN=CN1

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-(2-phenoxyphenyl)-1H-imidazole

4-(2-Phenoxyphenyl)-1H-Imidazole: An Overview of a Promising Compound in Medicinal Chemistry

4-(2-Phenoxyphenyl)-1H-imidazole, with the CAS number 153277-11-3, is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory effects. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding 4-(2-phenoxyphenyl)-1H-imidazole.

Chemical Structure and Synthesis

The chemical structure of 4-(2-phenoxyphenyl)-1H-imidazole is characterized by a central imidazole ring substituted with a 2-phenoxyphenyl group. The imidazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which confers it unique chemical and biological properties. The 2-phenoxyphenyl substituent adds complexity and enhances the compound's ability to interact with various biological targets.

The synthesis of 4-(2-phenoxyphenyl)-1H-imidazole can be achieved through several routes. One common method involves the condensation of 2-phenoxybenzaldehyde with an appropriate amine followed by cyclization to form the imidazole ring. Another approach involves the reaction of 2-phenoxybenzyl halide with an imidazole derivative under suitable conditions. These synthetic methods have been optimized to improve yield and purity, making the compound more accessible for further research and development.

Biological Activities

4-(2-Phenoxyphenyl)-1H-imidazole has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable properties is its antifungal activity. Research has shown that this compound exhibits significant inhibitory effects against various fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 4-(2-Phenoxyphenyl)-1H-imidazole has also demonstrated anti-inflammatory effects. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. The anti-inflammatory activity is thought to be mediated through the modulation of signaling pathways involved in inflammation.

Clinical Applications and Research Developments

The potential clinical applications of 4-(2-Phenoxyphenyl)-1H-imidazole are currently being explored in various preclinical and clinical studies. Recent research has focused on its use as an antifungal agent in the treatment of systemic fungal infections, which are a significant concern in immunocompromised patients. Preclinical studies have shown promising results, with the compound demonstrating high efficacy and low toxicity.

In parallel, there is growing interest in the anti-inflammatory properties of 4-(2-Phenoxyphenyl)-1H-imidazole. Ongoing clinical trials are evaluating its effectiveness in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary data suggest that it may offer a novel therapeutic option for these conditions, particularly in cases where traditional treatments have been ineffective.

Mechanistic Insights

To better understand the mechanisms underlying the biological activities of 4-(2-Phenoxyphenyl)-1H-imidazole, researchers have conducted extensive studies at the molecular level. These investigations have revealed that the compound interacts with specific cellular targets, such as membrane proteins and signaling molecules. For example, it has been shown to bind to fungal cell membrane sterols, disrupting their integrity and leading to cell death.

In terms of its anti-inflammatory effects, studies have identified key signaling pathways that are modulated by 4-(2-Phenoxyphenyl)-1H-imidazole. These include the NF-κB pathway, which plays a central role in inflammation. By inhibiting NF-κB activation, the compound can reduce the production of pro-inflammatory cytokines and chemokines.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 4-(2-Phenoxyphenyl)-1H-imidazole are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. Additionally, efforts are being made to develop novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, 4-(2-Phenoxyphenyl)-1H-imidazole (CAS No. 153277-11-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.